2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C18H18FNO4/c1-18(2,3)24-17(23)20-13-6-4-5-11(9-13)15-10-12(19)7-8-14(15)16(21)22/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: SCBUNFWFZHQGNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol

Description

2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid, or 2-(3-tert-butoxycarbonylaminophenyl)-4-fluorobenzoic acid (2-Amino-4-fluorobenzoic acid, 95%), is a synthetic organic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a versatile reagent used in the synthesis of small molecules, peptides, and proteins. It is also used as a catalyst in the synthesis of various drugs, such as antibiotics, antifungal agents, and anticancer agents.

Mechanism of Action

2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid acts as a catalyst in the synthesis of small molecules, peptides, and proteins. It is also used as a catalyst in the synthesis of drugs, such as antibiotics, antifungal agents, and anticancer agents. It catalyzes the formation of peptide bonds between two amino acids, and can also catalyze the formation of a peptide bond between an amino acid and an aromatic ring.
Biochemical and Physiological Effects
2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cAMP, a signaling molecule involved in the regulation of a wide range of cellular processes. It has also been shown to increase the production of nitric oxide, a signaling molecule involved in the regulation of blood pressure, and to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid has several advantages for use in laboratory experiments. It is a versatile reagent that can be used in a variety of applications, and it is relatively inexpensive and easy to obtain. It is also relatively stable and has a high reactivity. However, it is also toxic and should be handled with caution.

Future Directions

The potential future directions for research involving 2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid include further investigation into its biochemical and physiological effects, as well as its potential applications in drug design and development. Additionally, further research could be conducted into its use as a catalyst in the synthesis of small molecules and peptides. Finally, further research could be conducted into its potential use in the synthesis of peptide-based drugs, such as peptide hormones and peptide-based vaccines.

Synthesis Methods

2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid can be synthesized by the reaction of 2-amino-4-fluorobenzoic acid with tert-butyl chloroformate in a solvent such as dichloromethane. This reaction is carried out at room temperature and yields the desired product in high yields.

Scientific Research Applications

2-(3-BOC-Aminophenyl)-4-fluorobenzoic acid is widely used in scientific research as a reagent for the synthesis of small molecules, peptides, and proteins. It is also used as a catalyst in the synthesis of drugs, such as antibiotics, antifungal agents, and anticancer agents. It is also used in the synthesis of peptide-based drugs, such as peptide hormones and peptide-based vaccines.